4-((2-Chloroethyl)(2-mesyloxyethyl)amino)benzoylglutamic acid
4-((2-Chloroethyl)(2-mesyloxyethyl)amino)benzoylglutamic acid
Brand Name:
Vulcanchem
CAS No.:
122665-73-0
VCID:
VC0039431
InChI:
InChI=1S/C17H23ClN2O8S/c1-29(26,27)28-11-10-20(9-8-18)13-4-2-12(3-5-13)16(23)19-14(17(24)25)6-7-15(21)22/h2-5,14H,6-11H2,1H3,(H,19,23)(H,21,22)(H,24,25)/t14-/m0/s1
SMILES:
CS(=O)(=O)OCCN(CCCl)C1=CC=C(C=C1)C(=O)NC(CCC(=O)O)C(=O)O
Molecular Formula:
C17H23ClN2O8S
Molecular Weight:
450.9 g/mol
4-((2-Chloroethyl)(2-mesyloxyethyl)amino)benzoylglutamic acid
CAS No.: 122665-73-0
Main Products
VCID: VC0039431
Molecular Formula: C17H23ClN2O8S
Molecular Weight: 450.9 g/mol
| CAS No. | 122665-73-0 |
|---|---|
| Product Name | 4-((2-Chloroethyl)(2-mesyloxyethyl)amino)benzoylglutamic acid |
| Molecular Formula | C17H23ClN2O8S |
| Molecular Weight | 450.9 g/mol |
| IUPAC Name | (2S)-2-[[4-[2-chloroethyl(2-methylsulfonyloxyethyl)amino]benzoyl]amino]pentanedioic acid |
| Standard InChI | InChI=1S/C17H23ClN2O8S/c1-29(26,27)28-11-10-20(9-8-18)13-4-2-12(3-5-13)16(23)19-14(17(24)25)6-7-15(21)22/h2-5,14H,6-11H2,1H3,(H,19,23)(H,21,22)(H,24,25)/t14-/m0/s1 |
| Standard InChIKey | QVWYCTGTGHDWFQ-AWEZNQCLSA-N |
| Isomeric SMILES | CS(=O)(=O)OCCN(CCCl)C1=CC=C(C=C1)C(=O)N[C@@H](CCC(=O)O)C(=O)O |
| SMILES | CS(=O)(=O)OCCN(CCCl)C1=CC=C(C=C1)C(=O)NC(CCC(=O)O)C(=O)O |
| Canonical SMILES | CS(=O)(=O)OCCN(CCCl)C1=CC=C(C=C1)C(=O)NC(CCC(=O)O)C(=O)O |
| Synonyms | 4-((2-chloroethyl)(2-mesyloxyethyl)amino)benzoylglutamic acid 4-CEMA-benzoyl-glutamic acid CMDA |
| PubChem Compound | 129763 |
| Last Modified | Nov 11 2021 |
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